Cas no 2228890-09-1 (4-(5,6,7,8-tetrahydronaphthalen-1-yl)butanal)

• Product Name: 4-(5,6,7,8-tetrahydronaphthalen-1-yl)butanal
• CAS No: 2228890-09-1
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 6318337
• PubChem ID: 165615058
• Update Time: 2025-10-29

4-(5,6,7,8-tetrahydronaphthalen-1-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(5,6,7,8-tetrahydronaphthalen-1-yl)butanal
• EN300-1816036
• 2228890-09-1

• Inchi： 1S/C14H18O/c15-11-4-3-7-13-9-5-8-12-6-1-2-10-14(12)13/h5,8-9,11H,1-4,6-7,10H2
• InChI Key： WATOIXRRRCEFMR-UHFFFAOYSA-N
• SMILES： O=CCCCC1=CC=CC2CCCCC=21

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(5,6,7,8-tetrahydronaphthalen-1-yl)butanal

Professional Introduction to Compound with CAS No. 2228890-09-1 and Product Name: 4-(5,6,7,8-tetrahydronaphthalen-1-yl)butanal

The compound identified by the CAS number 2228890-09-1 and the product name 4-(5,6,7,8-tetrahydronaphthalen-1-yl)butanal represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The naphthalene ring system, specifically in its tetrahydronaphthalene derivative form, contributes to the molecule's unique electronic and steric properties, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of tetrahydronaphthalene derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The structural motif is particularly noted for its role in enhancing binding affinity and selectivity towards target enzymes and receptors. In particular, the aldehyde group at the 1-position of the tetrahydronaphthalen-1-yl moiety provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

The compound 4-(5,6,7,8-tetrahydronaphthalen-1-yl)butanal has garnered attention in academic and industrial research for its potential applications in the development of novel therapeutic agents. Its molecular structure suggests that it may interact with biological targets in ways that could lead to treatments for a range of diseases. For instance, preliminary computational studies indicate that this compound could exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders.

One of the most compelling aspects of this compound is its versatility as a building block in synthetic chemistry. The presence of both the naphthalene ring and the aldehyde functionality allows for diverse chemical transformations, including condensation reactions with amino acids or other nucleophiles to form amides or imines. These modifications can be strategically employed to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

In the context of drug development, the synthesis of 4-(5,6,7,8-tetrahydronaphthalen-1-yl)butanal exemplifies the growing trend toward rational drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify promising candidates like this one for further investigation. The compound's potential as a lead molecule has already sparked interest among pharmaceutical companies looking to expand their pipelines of innovative therapeutics.

Moreover, the tetrahydronaphthalene core is known for its ability to adopt multiple conformations due to its flexible structure. This conformational plasticity can be exploited to fine-tune interactions with biological targets, potentially leading to higher efficacy and lower toxicity compared to more rigid aromatic systems. Such characteristics make compounds like 4-(5,6,7,8-tetrahydronaphthalen-1-yl)butanal particularly attractive for designing next-generation drugs.

Recent advances in analytical techniques have also enhanced our understanding of how this compound behaves in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in elucidating its molecular structure and dynamics. Additionally, X-ray crystallography has provided insights into how it might interact with proteins at an atomic level, offering critical data for optimizing its pharmacological properties.

The broader significance of tetrahydronaphthalene derivatives extends beyond their immediate applications in drug discovery. These compounds serve as valuable tools for studying fundamental aspects of molecular recognition and ligand-receptor interactions. By understanding how molecules like 4-(5,6,7,8-tetrahydronaphthalen-1-yl)butanal bind to their targets, researchers can gain deeper insights into disease mechanisms and develop more effective therapeutic strategies.

In conclusion,4-(5,6,7,8-tetrahydronaphthalen-1-yl)butanal represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activity position it as a key player in the development of new treatments across multiple therapeutic areas. As research continues to uncover new applications for this compound and related derivatives,tetrahydronaphthalene-based scaffolds are likely to remain at the forefront of medicinal chemistry innovation.